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Introduction

Ethylsilane (CzHsSi) is an organosilicon compound with significant applications in materials
science and organic synthesis. Its reactive nature, stemming from the silicon-hydrogen bond,
makes it a valuable precursor for silicon-containing polymers and a versatile reducing agent in
chemical transformations. This guide provides a comprehensive overview of the physical and
chemical properties of ethylsilane, detailed experimental protocols for its handling and use,
and visualizations of its reaction pathways.

Physical Properties of Ethylsilane

Ethylsilane is a colorless, volatile, and flammable gas at room temperature and atmospheric
pressure.[1] Its fundamental physical characteristics are summarized in the table below. A
notable discrepancy exists in the reported boiling point of ethylsilane, with some sources citing
-14 °C and others 19 °C. This difference may arise from variations in measurement conditions
or sample purity. For practical purposes, it is crucial to consider its high volatility and low flash
point, necessitating careful handling in a controlled environment.
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Property Value Reference(s)
Molecular Formula C2HsSi [1112]
Molecular Weight 60.17 g/mol [2]

Boiling Point -14°C/19°C [11[2]

Melting Point -180 °C [1112]

Density 0.6396 g/mL at -14 °C [2]

Flash Point <-40°C [3]

Vapor Pressure 3080 mmHg at 25 °C [1]

Solubility Generally soluble in organic )

solvents.

Note on Boiling Point Discrepancy: The significant difference in reported boiling points (-14 °C
vs. 19 °C) highlights the importance of consulting specific supplier safety data sheets (SDS)
and verifying the physical properties of the ethylsilane being used in any experimental setup.

Chemical Properties and Reactivity

Ethylsilane's chemical behavior is dominated by the reactivity of the Si-H bond, which is
susceptible to cleavage and participation in a variety of reactions.

Reactivity with Air and Moisture

Ethylsilane is highly reactive with atmospheric moisture and oxygen. It can be pyrophoric,
meaning it may ignite spontaneously in air.[2][5] This reactivity is due to the propensity of the
silicon-hydrogen bond to undergo hydrolysis and oxidation. The reaction with water is rapid and
produces ethylsilanol, which can further condense to form siloxanes, liberating hydrogen gas.

Reaction with Water: C2HsSiH3 + H20 - C2HsSiH2(OH) + Hz

Due to this high reactivity, ethylsilane must be handled under an inert atmosphere, such as
nitrogen or argon, and in a glove box or sealed system.[2]
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Thermal Decomposition

The thermal decomposition of ethylsilane has been studied under various conditions. At
elevated temperatures, it primarily decomposes through the elimination of hydrogen to form
ethylsilylene (HSiC2Hs), which can then undergo further reactions, including isomerization to
vinylsilane or decomposition to ethylene and silane.[1][2] The decomposition pathway is crucial
in Chemical Vapor Deposition (CVD) processes where ethylsilane is used as a precursor.[1]
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Activation Hydride Transfer Hydrolysis

|H20|—>

Alcohol (R2CHOH)

Lewis or Protic Acid (A) |—>|Activated Carbony! (RzC:O*—A’)| | Ethylsilane (EtSiH3) |—>| Silyl Ether Intermediate

Carbonyl (R2C=0)

Start: Assemble Flame-Dried Glassware under Inert Atmosphere

:

Prepare LiAlH4 Suspension in Anhydrous Diethyl Ether

:

Cool Flask to 0 °C

:

Slowly Add Ethyltrichlorosilane Solution

:

Stir at Room Temperature for Several Hours

:

Collect Gaseous Ethylsilane via Cold Trap

:

End: Store Ethylsilane under Inert Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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